4,4'-Dihydrazinostilbene-2,2'-disulphonic acid
Overview
Description
4,4’-Dihydrazinostilbene-2,2’-disulphonic acid is a chemical compound with the molecular formula C14H16N4O6S2 and a molecular weight of 400.43 . It is used for research and development purposes .
Synthesis Analysis
The synthesis of 4,4’-Dihydrazinostilbene-2,2’-disulphonic acid can be achieved by the catalytic hydrogenation of 4,4’-dinitrostilbene-2,2’-disulphonic acid in an aqueous medium. This process is carried out on a cobalt catalyst at 70°-180° C and 5-150 bars of H2, at a pH value between 6.0 and 8.5 .Molecular Structure Analysis
The molecular structure of 4,4’-Dihydrazinostilbene-2,2’-disulphonic acid contains a total of 43 bonds. These include 27 non-H bonds, 17 multiple bonds, 6 rotatable bonds, 5 double bonds, 12 aromatic bonds, 2 six-membered rings, 2 N hydrazine(s), 2 hydroxyl group(s), and 2 sulfonic (thio-/dithio-) acid(s) .Physical And Chemical Properties Analysis
The density of 4,4’-Dihydrazinostilbene-2,2’-disulphonic acid is predicted to be 1.730±0.06 g/cm3. The pKa is predicted to be -1.16±0.50 .Scientific Research Applications
Preparation and Reactivity
The compound 4,4’-Diaminostilbene-2,2’-disulphonic acid, a precursor to 4,4’-Dihydrazinostilbene-2,2’-disulphonic acid, can be successfully deprotonated through reactions with (n-Bu4N)(OH) and NaOH to produce corresponding salts . This process is significant in the field of chemical crystallography .
Interaction with Copper (II)
The reactivity of 4,4’-Diaminostilbene-2,2’-disulphonic acid with copper (II) has been studied. The reaction resulted in the crystallization of a molecular organocopper cluster . This has potential applications in the field of inorganic chemistry and materials science .
Process for Preparation
A process for the preparation of 4,4’-Diaminostilbene-2,2’-disulphonic acid involves the catalytic hydrogenation of 4,4’-Dinitrostilbene-2,2’-disulphonic acid in an aqueous medium . This process is important for industrial synthesis .
Intermediate for Optical Brighteners
4,4’-Diaminostilbene-2,2’-disulphonic acid is an important intermediate product for the preparation of optical brighteners . This has applications in the textile industry, where optical brighteners are used to enhance the appearance of fabrics .
Organic Synthesis
4,4’-Diaminobiphenyl-2,2’-disulfonic acid hydrate, a related compound, is used as a raw material and intermediate in organic synthesis . This suggests that 4,4’-Dihydrazinostilbene-2,2’-disulphonic acid could have similar applications .
Dye Synthesis
The compound has been used in the synthesis of new disazo direct dyes with symmetrical structure . This has potential applications in the dye and textile industries .
Safety and Hazards
4,4’-Dihydrazinostilbene-2,2’-disulphonic acid is classified under GHS07 for safety. The hazard statements include H302-H315-H319-H335. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak .
properties
IUPAC Name |
5-hydrazinyl-2-[(E)-2-(4-hydrazinyl-2-sulfophenyl)ethenyl]benzenesulfonic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4O6S2/c15-17-11-5-3-9(13(7-11)25(19,20)21)1-2-10-4-6-12(18-16)8-14(10)26(22,23)24/h1-8,17-18H,15-16H2,(H,19,20,21)(H,22,23,24)/b2-1+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UFBOIWPLCDSNEG-OWOJBTEDSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1NN)S(=O)(=O)O)C=CC2=C(C=C(C=C2)NN)S(=O)(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1NN)S(=O)(=O)O)/C=C/C2=C(C=C(C=C2)NN)S(=O)(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4O6S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,4'-Dihydrazinostilbene-2,2'-disulphonic acid | |
CAS RN |
26092-49-9 |
Source
|
| Record name | 4,4'-Dihydrazinostilbene-2,2'-disulphonic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0026092499 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4,4'-dihydrazinostilbene-2,2'-disulphonic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.043.124 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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